Cas no 2091676-26-3 (Benzenemethanol, 2-bromo-5-iodo-3-methyl-)

• Product Name: Benzenemethanol, 2-bromo-5-iodo-3-methyl-
• CAS No: 2091676-26-3
• MF: C₈H₈BrIO
• MW: 326.956994056702
• CID: 5173927
• Update Time: 2026-03-04

Benzenemethanol, 2-bromo-5-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-5-iodo-3-methyl-
• 2-Bromo-5-iodo-3-methylbenzyl alcohol

• Inchi： 1S/C8H8BrIO/c1-5-2-7(10)3-6(4-11)8(5)9/h2-3,11H,4H2,1H3
• InChI Key： WNGMROXXTMLNOS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(I)=CC(C)=C1Br

Additional information on Benzenemethanol, 2-bromo-5-iodo-3-methyl-

Introduction to Benzenemethanol, 2-bromo-5-iodo-3-methyl- (CAS No. 2091676-26-3)

Benzenemethanol, 2-bromo-5-iodo-3-methyl- (CAS No. 2091676-26-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its specific functional groups and molecular structure, holds potential applications in various areas, including pharmaceutical research and materials science.

The molecular formula of Benzenemethanol, 2-bromo-5-iodo-3-methyl- is C₉H₉BrIO, with a molecular weight of approximately 304.07 g/mol. The compound features a benzene ring substituted with a bromine atom at the 2-position, an iodine atom at the 5-position, and a methyl group at the 3-position. Additionally, it possesses a hydroxymethyl group attached to the benzene ring, which imparts unique chemical properties and reactivity.

In recent years, the synthesis and characterization of Benzenemethanol, 2-bromo-5-iodo-3-methyl- have been extensively studied. One notable method involves the sequential introduction of bromine and iodine atoms to a pre-functionalized benzene ring followed by the addition of a methyl group and a hydroxymethyl group. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The physical properties of Benzenemethanol, 2-bromo-5-iodo-3-methyl- are also of great interest. It is typically obtained as a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and analytical techniques.

In the realm of medicinal chemistry, Benzenemethanol, 2-bromo-5-iodo-3-methyl- has shown promise as an intermediate in the synthesis of bioactive compounds. Its bromine and iodine substituents can be readily functionalized to introduce other reactive groups or pharmacophores, enhancing its utility in drug discovery. For instance, recent studies have explored its potential as a scaffold for developing novel anticancer agents and antiviral drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of Benzenemethanol, 2-bromo-5-iodo-3-methyl- in the synthesis of a series of small molecules targeting specific protein-protein interactions (PPIs). These interactions are crucial in various biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The researchers found that compounds derived from this scaffold exhibited potent inhibitory activity against key PPIs involved in these diseases.

Beyond its applications in medicinal chemistry, Benzenemethanol, 2-bromo-5-iodo-3-methyl- has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, it can be incorporated into polymer matrices to enhance their thermal stability or mechanical strength.

In conclusion, Benzenemethanol, 2-bromo-5-iodo-3-methyl- (CAS No. 2091676-26-3) is a multifaceted compound with significant potential across various scientific disciplines. Its well-defined structure and versatile reactivity make it an invaluable tool for researchers exploring new frontiers in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.